![molecular formula C19H19FN2O2 B6138535 1-(4-fluorobenzyl)-N-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide](/img/structure/B6138535.png)
1-(4-fluorobenzyl)-N-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorobenzyl)-N-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide, also known as FUB-PB22, is a synthetic cannabinoid that belongs to the family of indole-3-carboxamides. It was first identified in 2013 as a designer drug and has been found in various herbal blends and synthetic cannabinoids products. FUB-PB22 has been banned in many countries due to its potential for abuse and harm.
Mechanism of Action
1-(4-fluorobenzyl)-N-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide acts as a potent agonist of the CB1 receptor, which is found in the brain and central nervous system. When this compound binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This activation of the CB1 receptor is responsible for the psychoactive effects of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to those of other synthetic cannabinoids. It can cause a range of effects, including euphoria, relaxation, altered perception, and increased heart rate. This compound has also been associated with adverse effects such as anxiety, paranoia, and hallucinations.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(4-fluorobenzyl)-N-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide in lab experiments include its high potency and selectivity for the CB1 receptor. This allows researchers to study the specific effects of CB1 receptor activation without interference from other receptors. However, the limitations of using this compound include its potential for abuse and harm, as well as its legal status in many countries.
Future Directions
There are several future directions for research on 1-(4-fluorobenzyl)-N-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide. One area of interest is the development of new synthetic cannabinoids with improved safety profiles and therapeutic potential. Another direction is the study of the long-term effects of synthetic cannabinoids on the brain and behavior. Additionally, research on the mechanisms of action of synthetic cannabinoids could lead to the development of new treatments for conditions such as pain, anxiety, and addiction.
In conclusion, this compound is a synthetic cannabinoid that has been used in scientific research to study the CB1 receptor and the effects of synthetic cannabinoids on the brain and behavior. Its high potency and selectivity for the CB1 receptor make it a valuable tool for researchers, but its potential for abuse and harm must be considered. Future research on this compound and other synthetic cannabinoids could lead to the development of new treatments and a better understanding of the effects of cannabinoids on the brain and behavior.
Synthesis Methods
The synthesis of 1-(4-fluorobenzyl)-N-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide involves the reaction of 4-fluorobenzyl chloride with 2-methylphenylamine to form the intermediate 1-(4-fluorobenzyl)-N-(2-methylphenyl)formamide. This intermediate is then reacted with pyrrolidine-3-carboxylic acid to form this compound. The synthesis of this compound is complex and requires specialized equipment and knowledge.
Scientific Research Applications
1-(4-fluorobenzyl)-N-(2-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide has been used in scientific research to study the cannabinoid receptors in the brain. It has been found to have a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. This compound has also been used to study the effects of synthetic cannabinoids on the brain and behavior.
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-N-(2-methylphenyl)-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O2/c1-13-4-2-3-5-17(13)21-19(24)15-10-18(23)22(12-15)11-14-6-8-16(20)9-7-14/h2-9,15H,10-12H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STBJQNFQFPNRMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C2CC(=O)N(C2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.